Cas no 5587-98-4 (2-{[4-benzyl-5-(2-fluorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-methyl-N-phenylpropanamide)

• Product Name: 2-{[4-benzyl-5-(2-fluorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-methyl-N-phenylpropanamide
• CAS No: 5587-98-4
• MF: C₂₅H₂₃FN₄OS
• MW: 446.539727449417
• CID: 1595869
• PubChem ID: 5217544
• Update Time: 2025-04-21

2-{[4-benzyl-5-(2-fluorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-methyl-N-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2-{[4-benzyl-5-(2-fluorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-methyl-N-phenylpropanamide
• 2-[[4-benzyl-5-(2-fluorophenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-methyl-N-phenylpropanamide
• DTXSID30410754
• Z15780358
• 5587-98-4
• AKOS000823671
• T5282144

• Inchi： 1S/C25H23FN4OS/c1-18(24(31)29(2)20-13-7-4-8-14-20)32-25-28-27-23(21-15-9-10-16-22(21)26)30(25)17-19-11-5-3-6-12-19/h3-16,18H,17H2,1-2H3
• InChI Key： XQOBXFNGIGSIKL-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C2C=CC=CC=2F)N1CC1C=CC=CC=1)C(C)C(N(C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 446.15789
• Monoisotopic Mass: 446.15766
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.3
• XLogP3: 5.1

Experimental Properties

• Density: 1.22
• Boiling Point: 627.3°C at 760 mmHg
• Flash Point: 333.2°C
• Refractive Index: 1.63
• PSA: 51.02